N-(1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-(1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C7H5N3OS2/c11-6(5-2-1-3-12-5)9-7-10-8-4-13-7/h1-4H,(H,9,10,11)
• InChI Key: QWIIHSJKZGHOLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=NN=CS2
• Molecular Formula: C7H5N3OS2
• DSSTOX Substance ID: DTXSID80315048
• Molecular Weight: 211.3 g/mol
• CAS No.: 73084-05-6

Description

N-(1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C7H5N3OS2 and its molecular weight is 211.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

N-(1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide derivatives exhibit significant antimicrobial properties. For instance, novel 1,3,4-thiadiazole derivatives synthesized from thiophene-2-carboxylic acid showed effective antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as the fungus Candida albicans (Muğlu, Yakan, & Shouaib, 2020). This suggests potential pharmacological and medicinal applications for these compounds.

Synthesis and Structural Characterization

The synthesis and characterization of 1,3,4-thiadiazole derivatives, including those based on thiophene-2-carboxamide, are key areas of research. These derivatives have been examined using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into their structural properties (Singh, Pratap, Butcher, & Gupta, 2014).

Cancer Research and VEGFR-2 Inhibition

Some 1,3,4-thiadiazole derivatives, including N-(5-amino-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide, have shown potent anticancer activities and potential as VEGFR-2 inhibitors. These compounds displayed significant cytotoxicity against various cancer cell lines and inhibited VEGFR-2 tyrosine kinase, suggesting their utility in cancer treatment (Atta-Allah, AboulMagd, & Farag, 2021).

Antibacterial Properties in Agriculture

In agriculture, 1,3,4-thiadiazole derivatives bearing a semicarbazone moiety have shown promising antibacterial activities against plant pathogens like Xanthomonas oryzae pv. oryzae and Xanthomonas axonopodis pv. citri. These derivatives have been identified as potential alternatives to commercial antibacterial agents (Wan et al., 2018).

DNA Binding and Anticancer Agents

Some 1,3,4-thiadiazole derivatives, including dehydroabietic acid derivatives, have been found to bind to DNA and proteins such as bovine serum albumin (BSA), demonstrating selective cytotoxicity and potential as anticancer agents (Li, Fei, Wang, Kong, & Long, 2020).

Application in Liquid Crystals

Thiophene-based 1,3,4-thiadiazole derivatives have been used to develop liquid crystals exhibiting various mesophases. This research contributes to the understanding of the influence of heterocyclic rings and terminal groups on liquid crystal behavior, with potential applications in display technologies (Han et al., 2008).

Organic Photovoltaics

The synthesis of thiophene-based π-conjugated polymers containing 1,3,4-thiadiazole moieties has applications in organic photovoltaics. These polymers exhibit properties conducive to high open-circuit voltage values in polymer solar cells, contributing to the development of more efficient solar energy technologies (Higashihara et al., 2012).